Cas no 4801-80-3 (Z-Phe-Nh2)

Z-Phe-Nh2 structure

Product Name:Z-Phe-Nh2

CAS No:4801-80-3

MF:C₁₇H₁₈N₂O₃

MW:298.336424350739

MDL:MFCD00077028

CID:328363

PubChem ID:2755911

Update Time:2025-04-19

Z-Phe-Nh2 Chemical and Physical Properties

Names and Identifiers

- (S)-Benzyl (1-amino-1-oxo-3-phenylpropan-2-yl)carbamate
- Carbamicacid, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-, phenylmethyl ester
- Z-L-Phe-NH2
- Z-Phe-NH?
- Z-PHE-NH2
- 4-tert-Butyl N-Boc-L-aspartate
- Boc-Asp(OtBu)-OH
- Boc-L-Asp(OtBu)-OH
- Boc-L-aspartic acid 4-tert-butyl ester
- Cbz-L-Phe-NH2
- CTK3J8337
- KSC498G3P
- L-N-(boc)-aspartic acid 4-t-butyl ester
- L-N-(Phenylmethoxy)carbonylphenylalaninamide
- N-(tert-butoxycarbonyl)-L-aspartic acid 4-tert-butyl ester
- N-benzyloxycarbonyl-L-phenylalaninamide
- N-boc-L-aspartic acid 4-t-butyl ester
- N-Cbz-L-Phe amide
- PubChem12101
- AS-46913
- Phenylmethyl N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]carbamate
- Phenylmethyl?N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]carbamate
- HHBOFAIEPRHUSR-HNNXBMFYSA-N
- (S)-Benzyl(1-amino-1-oxo-3-phenylpropan-2-yl)carbamate
- benzyl N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]carbamate
- Z-Phe-NH
- F10897
- CHEMBL2042018
- Cbz-Phe-NH2
- Benzyl (S)-(1-amino-1-oxo-3-phenylpropan-2-yl)carbamate
- AM82178
- AKOS004910430
- Nalpha -[(Phenylmethoxy)carbonyl]-L-phenylalaninamide
- 4801-80-3
- BDBM50041558
- DTXSID301164989
- SCHEMBL764062
- (S)-benzyl 1-amino-1-oxo-3-phenylpropan-2-ylcarbamate
- CS-0213361
- Z-L-Phenylalanine amide
- Z--Phe--NH2
- N-alpha-Benzyloxycarbonyl-L-phenylalanine amide
- MFCD00077028
- A871994
- N-Alpha-Carbobenzoxy-L-phenylalanine amide
- Z-Phe-Nh2
- MDL： MFCD00077028
- Inchi： 1S/C17H18N2O3/c18-16(20)15(11-13-7-3-1-4-8-13)19-17(21)22-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H2,18,20)(H,19,21)/t15-/m0/s1
- InChI Key： HHBOFAIEPRHUSR-HNNXBMFYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 298.13184
Monoisotopic Mass: 298.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 81.4Å²

Experimental Properties

Density: 1.143
Boiling Point: 356.9 °C at 760 mmHg
Flash Point: 169.7 °C
PSA: 81.42
LogP: 3.10060

Z-Phe-Nh2 Security Information

Storage Condition：Store in cold storage.

Z-Phe-Nh2 Pricemore >>

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